1-Cyclohexyl-5-pentyl-3-phenylbarbituric acid
1-Cyclohexyl-5-pentyl-3-phenylbarbituric acid
Brand Name:
Vulcanchem
CAS No.:
1051-12-3
VCID:
VC0089874
InChI:
InChI=1S/C21H28N2O3/c1-2-3-6-15-18-19(24)22(16-11-7-4-8-12-16)21(26)23(20(18)25)17-13-9-5-10-14-17/h4,7-8,11-12,17-18H,2-3,5-6,9-10,13-15H2,1H3
SMILES:
CCCCCC1C(=O)N(C(=O)N(C1=O)C2=CC=CC=C2)C3CCCCC3
Molecular Formula:
C21H28N2O3
Molecular Weight:
356.5 g/mol
1-Cyclohexyl-5-pentyl-3-phenylbarbituric acid
CAS No.: 1051-12-3
Main Products
VCID: VC0089874
Molecular Formula: C21H28N2O3
Molecular Weight: 356.5 g/mol
| CAS No. | 1051-12-3 |
|---|---|
| Product Name | 1-Cyclohexyl-5-pentyl-3-phenylbarbituric acid |
| Molecular Formula | C21H28N2O3 |
| Molecular Weight | 356.5 g/mol |
| IUPAC Name | 1-cyclohexyl-5-pentyl-3-phenyl-1,3-diazinane-2,4,6-trione |
| Standard InChI | InChI=1S/C21H28N2O3/c1-2-3-6-15-18-19(24)22(16-11-7-4-8-12-16)21(26)23(20(18)25)17-13-9-5-10-14-17/h4,7-8,11-12,17-18H,2-3,5-6,9-10,13-15H2,1H3 |
| Standard InChIKey | LNEBZBLNLNQKSU-UHFFFAOYSA-N |
| SMILES | CCCCCC1C(=O)N(C(=O)N(C1=O)C2=CC=CC=C2)C3CCCCC3 |
| Canonical SMILES | CCCCCC1C(=O)N(C(=O)N(C1=O)C2=CC=CC=C2)C3CCCCC3 |
| Synonyms | 1-Cyclohexyl-5-pentyl-3-phenylbarbituric acid |
| PubChem Compound | 13980 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume